![molecular formula C8H6BrClO2 B13567879 4-Bromo-5-chloro-2-methoxybenzaldehyde](/img/structure/B13567879.png)
4-Bromo-5-chloro-2-methoxybenzaldehyde
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Overview
Description
4-Bromo-5-chloro-2-methoxybenzaldehyde is an organic compound with the molecular formula C8H6BrClO2 and a molecular weight of 249.49 g/mol . It is a derivative of benzaldehyde, characterized by the presence of bromine, chlorine, and methoxy groups on the benzene ring. This compound is used as an intermediate in various chemical syntheses and has applications in pharmaceuticals and other industries.
Preparation Methods
Synthetic Routes and Reaction Conditions
One of the synthetic routes for preparing 4-Bromo-5-chloro-2-methoxybenzaldehyde involves the metal halogen exchange reaction. Initially, 1,4-dibromo-2-fluorobenzene undergoes metal halogen exchange with butyl lithium at cryogenic temperatures (−78°C) in diethyl ether. The intermediate 2-fluoro-4-bromobenzaldehyde is then reacted with methanol in the presence of potassium carbonate to yield 4-bromo-2-methoxybenzaldehyde .
Industrial Production Methods
Industrial production methods for this compound typically involve large-scale synthesis using similar reaction conditions as described above. The process is optimized for high yield and purity, with careful control of reaction parameters to ensure consistent product quality .
Chemical Reactions Analysis
Types of Reactions
4-Bromo-5-chloro-2-methoxybenzaldehyde undergoes various chemical reactions, including:
Electrophilic Aromatic Substitution: The compound can participate in electrophilic aromatic substitution reactions due to the presence of electron-withdrawing groups (bromine and chlorine) and an electron-donating group (methoxy) on the benzene ring.
Oxidation and Reduction: The aldehyde group can be oxidized to a carboxylic acid or reduced to an alcohol under appropriate conditions.
Nucleophilic Substitution: The bromine and chlorine atoms can be substituted by nucleophiles in the presence of suitable reagents.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are used.
Substitution: Nucleophiles like sodium methoxide (NaOCH3) and potassium cyanide (KCN) can be employed for substitution reactions.
Major Products Formed
Oxidation: 4-Bromo-5-chloro-2-methoxybenzoic acid.
Reduction: 4-Bromo-5-chloro-2-methoxybenzyl alcohol.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
4-Bromo-5-chloro-2-methoxybenzaldehyde is used in scientific research for various applications:
Mechanism of Action
The mechanism of action of 4-Bromo-5-chloro-2-methoxybenzaldehyde involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby modulating the enzyme’s function. The presence of electron-withdrawing and electron-donating groups on the benzene ring influences its reactivity and interaction with biological molecules .
Comparison with Similar Compounds
Similar Compounds
4-Bromo-2-methoxybenzaldehyde: Similar structure but lacks the chlorine atom.
4-Chloro-2-methoxybenzaldehyde: Similar structure but lacks the bromine atom.
Vanillin (4-Hydroxy-3-methoxybenzaldehyde): Similar structure but has a hydroxyl group instead of bromine and chlorine.
Uniqueness
4-Bromo-5-chloro-2-methoxybenzaldehyde is unique due to the presence of both bromine and chlorine atoms, which confer distinct chemical properties and reactivity. This combination of substituents makes it a valuable intermediate in the synthesis of complex molecules and enhances its utility in various scientific and industrial applications .
Properties
Molecular Formula |
C8H6BrClO2 |
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Molecular Weight |
249.49 g/mol |
IUPAC Name |
4-bromo-5-chloro-2-methoxybenzaldehyde |
InChI |
InChI=1S/C8H6BrClO2/c1-12-8-3-6(9)7(10)2-5(8)4-11/h2-4H,1H3 |
InChI Key |
VOTFOSMMTNXEQQ-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC(=C(C=C1C=O)Cl)Br |
Origin of Product |
United States |
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